molecular formula C8H16O3 B8704608 1-Methoxypropan-2-yl 2-methylpropanoate CAS No. 5436-79-3

1-Methoxypropan-2-yl 2-methylpropanoate

Cat. No. B8704608
CAS RN: 5436-79-3
M. Wt: 160.21 g/mol
InChI Key: YVAWVYWMAMFGJZ-UHFFFAOYSA-N
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Description

1-Methoxypropan-2-yl 2-methylpropanoate is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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properties

CAS RN

5436-79-3

Product Name

1-Methoxypropan-2-yl 2-methylpropanoate

Molecular Formula

C8H16O3

Molecular Weight

160.21 g/mol

IUPAC Name

1-methoxypropan-2-yl 2-methylpropanoate

InChI

InChI=1S/C8H16O3/c1-6(2)8(9)11-7(3)5-10-4/h6-7H,5H2,1-4H3

InChI Key

YVAWVYWMAMFGJZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)OC(C)COC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The catalysts used in the present invention include inorganic acids, such as sulfuric acid, hydrochloric acid and phosphoric acid, and organic acids, such as acetic acid, oxalic acid, citric acid, p-toluene sulfonic acid and methane sulfonic acid, among which the strong acids including sulfuric acid, p-toluene sulfonic acid and methane sulfonic acid are preferred. The boiling points of propylene glycol monomethyl ether iso-butyrate and n-butyrate obtained according to the present application are 167.2° C. and 180.5° C., respectively, while other reactants and products having respective boiling point of 120° C. for PGM, 154.4° C. for iso-butyric acid, 164° C. for n-butyric acid and 100° C. for water. It is apparently easier to rectify this solution comparing the respective boiling point of 146° C. for propylene glycol monomethyl ether acetate, 118° C. for acetic acid and 120° C. for PGM as in the conventional case. This is one of the effect achieved by the process according to the present invention.
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